N-(1,3-benzodioxol-5-ylmethyl)-6-[6-{[2-(4-bromophenyl)-2-oxoethyl]thio}-8-oxo[1,3]dioxolo[4,5-g]quinazolin-7(8H)-yl]hexanamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-6-[6-[2-(4-bromophenyl)-2-oxoethyl]sulfanyl-8-oxo-[1,3]dioxolo[4,5-g]quinazolin-7-yl]hexanamide
• InChI: InChI=1S/C31H28BrN3O7S/c32-21-8-6-20(7-9-21)24(36)16-43-31-34-23-14-28-27(41-18-42-28)13-22(23)30(38)35(31)11-3-1-2-4-29(37)33-15-19-5-10-25-26(12-19)40-17-39-25/h5-10,12-14H,1-4,11,15-18H2,(H,33,37)
• InChI Key: LQHGAZPHDWVQQE-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNC(=O)CCCCCN3C(=O)C4=CC5=C(C=C4N=C3SCC(=O)C6=CC=C(C=C6)Br)OCO5
• Molecular Formula: C31H28BrN3O7S
• Molecular Weight: 666.5 g/mol

Description

N-(1,3-benzodioxol-5-ylmethyl)-6-[6-{[2-(4-bromophenyl)-2-oxoethyl]thio}-8-oxo[1,3]dioxolo[4,5-g]quinazolin-7(8H)-yl]hexanamide is a useful research compound. Its molecular formula is C31H28BrN3O7S and its molecular weight is 666.54. The purity is usually 95%.
BenchChem offers high-quality N-(1,3-benzodioxol-5-ylmethyl)-6-[6-{[2-(4-bromophenyl)-2-oxoethyl]thio}-8-oxo[1,3]dioxolo[4,5-g]quinazolin-7(8H)-yl]hexanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(1,3-benzodioxol-5-ylmethyl)-6-[6-{[2-(4-bromophenyl)-2-oxoethyl]thio}-8-oxo[1,3]dioxolo[4,5-g]quinazolin-7(8H)-yl]hexanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. Cancer Treatment Research

Ukrain, a semi-synthetic compound derived from Chelidonium Majus L., showed promising results in the treatment of various cancers. The study documented the regression of tumors and metastases in oncological patients. The compound's effectiveness in improving general conditions and potentially prolonging life was noted, likely due to its tumor reduction and immunomodulating effects (Lohninger & Hamler, 1992).

2. Metabolism and Disposition Studies

Studies on compounds like SB-649868, an orexin receptor antagonist, are focused on understanding their metabolism and disposition in the human body. These studies are crucial for determining the safety and efficacy of new drugs. They involve detailed analyses of how drugs are absorbed, metabolized, and excreted, as well as the identification and characterization of their metabolites (Renzulli et al., 2011).

3. Dietary and Lifestyle Factor Assessment

Research into heterocyclic amines (HAs) and other xenobiotics in food has been conducted to understand their potential impact on health. For instance, a pilot study aimed at assessing the intake of HAs and identifying related dietary and lifestyle factors. Such studies help in understanding the relationship between diet, lifestyle, and the risk of diseases like cancer (Zapico et al., 2022).